Cas no 2171556-38-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-6-fluorobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-6-fluorobenzoic acid
• CAS No: 2171556-38-8
• MF: C₂₇H₂₁FN₂O₅
• MW: 472.464450597763
• CID: 6217102
• PubChem ID: 165537680
• Update Time: 2025-05-20

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-6-fluorobenzoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-6-fluorobenzoic acid
• EN300-1510143
• 2171556-38-8

• Inchi： 1S/C27H21FN2O5/c1-2-8-23(25(31)29-22-14-7-13-21(28)24(22)26(32)33)30-27(34)35-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h1,3-7,9-14,20,23H,8,15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HUIWJVUQPNGADP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 472.14344994g/mol
• Monoisotopic Mass: 472.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-6-fluorobenzoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-6-fluorobenzoic Acid (CAS No. 2171556-38-8)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-6-fluorobenzoic acid, identified by its CAS number CAS NO. 2171556-38-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid moiety, a fluorine substituent, and an amino group linked to a pentynamido backbone. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in synthetic chemistry and medicinal applications.

The benzoic acid component of this molecule is well-known for its role in various biological processes and its potential as a pharmacophore. Benzoic acid derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and analgesic properties. In particular, the introduction of a fluorine atom at the 6-position of the benzoic ring can significantly modulate the electronic properties and binding affinity of the molecule, making it an attractive candidate for drug design.

The pentynamido backbone is another critical feature of this compound, providing a rigid structure that can facilitate specific interactions with biological targets. The amino group at the 2-position, when protected by an Fmoc moiety, serves as a versatile handle for further chemical modifications. This protection strategy is commonly employed in peptide synthesis and drug development, allowing for controlled manipulation of the molecule's reactivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The combination of molecular docking simulations and quantum mechanical calculations has allowed scientists to identify potential binding pockets and optimize the structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-6-fluorobenzoic acid for enhanced efficacy. These computational methods have been particularly useful in understanding how the fluorine substituent influences the molecule's interactions with enzymes and receptors.

In vitro studies have demonstrated that derivatives of benzoic acid with fluorine substituents exhibit promising activity against various therapeutic targets. For instance, research has shown that certain fluoro-benzoic acids can inhibit the activity of proteases involved in inflammation and cancer progression. The unique structural features of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-6-fluorobenzoic acid make it a valuable scaffold for developing novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly important in this context, as it allows for selective deprotection under mild conditions while maintaining the integrity of the rest of the molecule. This feature is crucial in multi-step synthetic routes where delicate functional groups must be preserved throughout the process. The Fmoc group also facilitates automated synthesis techniques, which are increasingly used in pharmaceutical research to streamline the development of new compounds.

One area where this compound shows particular promise is in the treatment of neurological disorders. Fluoro-substituted benzoic acids have been investigated for their potential to modulate neurotransmitter systems, particularly those involving gamma-amino butyric acid (GABA). The rigid structure provided by the pentynamido backbone may enhance binding affinity to specific GABA receptors, offering a new avenue for developing treatments for conditions such as epilepsy and anxiety.

Another exciting application lies in oncology research. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The fluorine atom at the 6-position of the benzoic ring can enhance metabolic stability and improve bioavailability, making it an attractive candidate for further development as an anticancer agent.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-6-fluorobenzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled researchers to achieve efficient and scalable production processes for such complex molecules. Techniques such as flow chemistry and continuous manufacturing are being explored to improve the sustainability and cost-effectiveness of producing these compounds.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to modulate electronic properties, metabolic stability, and binding affinity has made it one of the most widely used substituents in drug design. The unique combination of structural features found in 2-2-({(9H-fluoren...-9yl)methoxycarbonyl}amino)pent-4yanamido-6fluorobenzoicacid) makes it a promising candidate for further investigation in various therapeutic areas.

In conclusion, 2-2-({(H-fluoreⁿ)yl)methoxycarbonyl}amino)pent-4yanamid-6fluorobenzoic`